Cas no 2175979-64-1 (1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole)

• Product Name: 1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole
• CAS No: 2175979-64-1
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 6069739
• PubChem ID: 126856836
• Update Time: 2025-06-11

1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole
• F6511-9295
• 1-(oxan-4-yl)-4-phenyltriazole
• AKOS032844551
• 2175979-64-1

• Inchi： 1S/C13H15N3O/c1-2-4-11(5-3-1)13-10-16(15-14-13)12-6-8-17-9-7-12/h1-5,10,12H,6-9H2
• InChI Key： BUYYVRCUJUHBML-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.9Ų

Additional information on 1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole

Comprehensive Overview of 1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole (CAS No. 2175979-64-1)

The compound 1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole (CAS No. 2175979-64-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. Its unique structural features, combining a 1,2,3-triazole core with a oxan-4-yl (tetrahydropyran) and phenyl substituent, make it a versatile scaffold for various applications. This article delves into its properties, synthesis, and potential uses, while addressing common queries and trending topics in the scientific community.

One of the most searched questions regarding 1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole revolves around its synthetic pathways. Researchers often inquire about efficient methods to prepare this compound, given its relevance in click chemistry and bioorthogonal reactions. The Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a popular route, leveraging the reactivity of the 1,2,3-triazole ring. Additionally, recent advancements in green chemistry have explored solvent-free or microwave-assisted syntheses to improve yield and reduce environmental impact.

In the context of drug discovery, 1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole has been investigated as a potential pharmacophore due to its ability to mimic amide bonds while offering enhanced metabolic stability. Its oxan-4-yl moiety contributes to improved solubility, a critical factor in bioavailability optimization. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics amid rising antibiotic resistance.

Another trending topic is the application of this compound in material science. The 1,2,3-triazole ring’s rigid structure and dipole moment make it suitable for constructing metal-organic frameworks (MOFs) and polymeric materials. Its incorporation into smart materials has been explored for sensors and catalysts, addressing the need for sustainable and high-performance materials in industries like energy storage and environmental remediation.

From an SEO perspective, users frequently search for "safety data of CAS No. 2175979-64-1" or "suppliers of 1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole." While this compound is not classified as hazardous, proper handling protocols should always be followed. Reputable suppliers provide detailed technical specifications, including purity (>98%) and analytical data (NMR, HPLC), ensuring compliance with quality standards for research and industrial use.

In summary, 1-(oxan-4-yl)-4-phenyl-1H-1,2,3-triazole (CAS No. 2175979-64-1) represents a multifaceted compound with broad applicability. Its relevance in click chemistry, drug development, and advanced materials underscores its importance in modern scientific research. By addressing frequently asked questions and aligning with current trends, this overview aims to serve as a valuable resource for chemists, researchers, and industry professionals.